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Compound of Interest

Compound Name:
Acetaldehyde, 2,4-

dinitrophenylhydrazone

Cat. No.: B131636 Get Quote

A Technical Guide to Acetaldehyde 2,4-
Dinitrophenylhydrazone
This guide provides essential information regarding the molecular properties of acetaldehyde

2,4-dinitrophenylhydrazone, a compound frequently utilized in analytical chemistry for the

detection and quantification of acetaldehyde.

Core Molecular Data
Acetaldehyde 2,4-dinitrophenylhydrazone is a derivative formed through the condensation

reaction of acetaldehyde with 2,4-dinitrophenylhydrazine (DNPH).[1] This reaction is a

cornerstone of carbonyl compound analysis. The key molecular identifiers for this compound

are summarized below.

Property Value

Molecular Formula C₈H₈N₄O₄

Molecular Weight 224.17 g/mol [1][2]

Alternate Formula CH₃CH=NNHC₆H₃(NO₂)₂

CAS Registry Number 1019-57-4[1][2][3]
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Logical Relationship: Synthesis Pathway
The formation of acetaldehyde 2,4-dinitrophenylhydrazone is a classic chemical reaction used

to identify aldehydes and ketones. The carbonyl group of acetaldehyde reacts with 2,4-

dinitrophenylhydrazine in an acidic medium to form a stable hydrazone, which typically

precipitates as a yellow solid.[1]
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Formation of Acetaldehyde 2,4-Dinitrophenylhydrazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acetaldehyde, 2,4-dinitrophenylhydrazone molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131636#acetaldehyde-2-4-dinitrophenylhydrazone-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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